Cas no 54761-04-5 (Ytterbium(III) Trifluoromethanesulfonate)
Ytterbium(III) Trifluoromethanesulfonate, or Yb(OTf)₃, is a highly efficient Lewis acid catalyst widely used in organic synthesis. Its strong electrophilic character and moisture stability make it suitable for a variety of reactions, including Friedel-Crafts alkylations, Michael additions, and Diels-Alder cyclizations. The triflate anion enhances solubility in polar organic solvents, facilitating homogeneous reaction conditions. Yb(OTf)₃ is particularly valued for its recyclability and minimal decomposition under harsh conditions, ensuring consistent catalytic performance. Its compatibility with functional groups and low toxicity further broaden its applicability in fine chemical and pharmaceutical manufacturing. This compound is a reliable choice for researchers seeking a robust and versatile catalyst.
54761-04-5 structure
Product Name:Ytterbium(III) Trifluoromethanesulfonate
CAS No:54761-04-5
MF:C3F9O9S3Yb
MW:620.247323036194
MDL:MFCD06200261
CID:56643
PubChem ID:2733225
Update Time:2025-10-15
Ytterbium(III) Trifluoromethanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- Ytterbium(III) trifluoromethanesulfonate
- trifluoromethanesulfonate,ytterbium(3+)
- Ytterbium Trifluoromethanesulfonate
- YTTERBIUM TRIFLUOROMETHANESULFONATE, hydrate
- Ytterbium(III) trifluoromethanesulfonate hydrate
- Ytterbium (III) trifluoromethanesulphonate
- Trifluoromethanesulfonic acid ytterbium(III) salt
- Yb(OTf)3
- Yb(TFA)3
- Trifluoromethanesulfonic Acid Ytterbium(III) Salt Hydrate
- Ytterbium(III) Triflate Hydrate
- Ytterbium(III) triflate
- ytterbium triflate
- ytterbium trifluoromethanesulphonate
- trifluoromethanesulfonate; ytterbium(3+)
- 4N70OSW24G
- ytterbium(iii)trifluoromethanesulfonate
- Ytterbium (III) trifluoromethanesulfonate
- trifluoromethanesulfonic acid ytterbium(3) salt
- Ytterbium(3+) trifla
- Ytterbium(III) Trifluoromethanesulfonate
-
- MDL： MFCD06200261
- Inchi： 1S/3CHF3O3S.Yb/c3*2-1(3,4)8(5,6)7;/h3*(H,5,6,7);/q;;;+3/p-3
- InChI Key： AHZJKOKFZJYCLG-UHFFFAOYSA-K
- SMILES： [Yb+3].S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-]
Computed Properties
- Exact Mass: 620.79500
- Monoisotopic Mass: 620.795
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 25
- Rotatable Bond Count: 0
- Complexity: 145
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 197
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: powder
- Boiling Point: 162ºC at 760 mmHg
- PSA: 155.25000
- LogP: 4.19310
- Merck: 10106
- Sensitiveness: Hygroscopic
- Solubility: Soluble in water
Ytterbium(III) Trifluoromethanesulfonate Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：UN 3261 8/PG 2
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
- FLUKA BRAND F CODES：3-10
-
Hazardous Material Identification：
- HazardClass：8
- PackingGroup：III
- TSCA：No
- Risk Phrases：R36/37/38
- Safety Term：S26-S36
Ytterbium(III) Trifluoromethanesulfonate Customs Data
- HS CODE：2904909090
- Customs Data：
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
Ytterbium(III) Trifluoromethanesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 009409-5g |
Ytterbium (III) trifluoromethanesulphonate |
54761-04-5 | 90% | 5g |
￡40.00 | 2022-03-01 | |
| Fluorochem | 009409-25g |
Ytterbium (III) trifluoromethanesulphonate |
54761-04-5 | 90% | 25g |
￡110.00 | 2022-03-01 | |
| Fluorochem | 009409-100g |
Ytterbium (III) trifluoromethanesulphonate |
54761-04-5 | 90% | 100g |
￡330.00 | 2022-03-01 | |
| BAI LING WEI Technology Co., Ltd. | 994455-1G |
Ytterbium(III) trifluoromethanesulfonate, 98%, for synthesis |
54761-04-5 | 98% | 1G |
￥ 68 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 994455-5G |
Ytterbium(III) trifluoromethanesulfonate, 98%, for synthesis |
54761-04-5 | 98% | 5G |
￥ 177 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 994455-25G |
Ytterbium(III) trifluoromethanesulfonate, 98%, for synthesis |
54761-04-5 | 98% | 25G |
￥ 578 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 994455-100G |
Ytterbium(III) trifluoromethanesulfonate, 98%, for synthesis |
54761-04-5 | 98% | 100G |
￥ 2003 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 904954-5G |
Ytterbium(III) trifluoromethanesulfonate, 98% |
54761-04-5 | 98% | 5G |
￥ 505 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 904954-25G |
Ytterbium(III) trifluoromethanesulfonate, 98% |
54761-04-5 | 98% | 25G |
￥ 1616 | 2022-04-26 | |
| TRC | Y120010-1g |
Ytterbium(III) Trifluoromethanesulfonate |
54761-04-5 | 1g |
$ 58.00 | 2023-09-05 |
Ytterbium(III) Trifluoromethanesulfonate Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:54761-04-5)YTTERBIUM(III) TRIFLUOROMETHANESULFONATE HYDRATE
Order Number:sfd22802
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:54761-04-5)Ytterbium(III) Trifluoromethanesulfonate
Order Number:A964896
Stock Status:in Stock
Quantity:500g/1000g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:16
Price ($):261.0/520.0
Email:sales@amadischem.com
Ytterbium(III) Trifluoromethanesulfonate Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives
- Catalysts and Inorganic Chemicals Inorganic Compounds Salt
- Catalysts and Inorganic Chemicals Inorganic Compounds
54761-04-5 (Ytterbium(III) Trifluoromethanesulfonate) Related Products
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:54761-04-5)YTTERBIUM(III) TRIFLUOROMETHANESULFONATE HYDRATE
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:54761-04-5)Ytterbium(III) Trifluoromethanesulfonate
Purity:99%/99%
Quantity:500g/1000g
Price ($):261.0/520.0